molecular formula C14H11N3O3 B4071775 N-(2-furylmethyl)-5-nitro-8-quinolinamine

N-(2-furylmethyl)-5-nitro-8-quinolinamine

Cat. No. B4071775
M. Wt: 269.25 g/mol
InChI Key: OLCOTRDXGCOWGP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2-furylmethyl)-5-nitro-8-quinolinamine is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. The compound is also known as Furamidine or DB75 and has been studied for its antiprotozoal, antiviral, and anticancer activities.

Mechanism of Action

The exact mechanism of action of N-(2-furylmethyl)-5-nitro-8-quinolinamine is not fully understood. However, it is believed to act by inhibiting the DNA synthesis process in the targeted cells. The compound has been shown to bind to DNA and disrupt its replication, leading to cell death.
Biochemical and Physiological Effects:
N-(2-furylmethyl)-5-nitro-8-quinolinamine has been shown to have both biochemical and physiological effects. The compound has been shown to inhibit the growth of Trypanosoma brucei parasites, leading to a decrease in parasitemia. It has also been shown to inhibit the replication of HIV and HSV viruses. Furamidine has been shown to induce apoptosis in cancer cells and inhibit their proliferation.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-furylmethyl)-5-nitro-8-quinolinamine in lab experiments is its broad-spectrum activity against various pathogens and cancer cell lines. The compound is also relatively easy to synthesize and has a high purity level. However, one of the limitations of using Furamidine is its potential toxicity to human cells. The compound has been shown to have cytotoxic effects on normal cells at high concentrations.

Future Directions

There are several future directions for the research on N-(2-furylmethyl)-5-nitro-8-quinolinamine. One possible direction is to study the compound's potential as a therapeutic agent for African sleeping sickness. Another direction is to investigate the compound's potential as an antiviral agent for other viral infections. Further research is also needed to understand the exact mechanism of action of Furamidine and its potential side effects on human cells. Additionally, the development of more potent and selective analogs of N-(2-furylmethyl)-5-nitro-8-quinolinamine could lead to the discovery of new therapeutic agents for various diseases.
In conclusion, N-(2-furylmethyl)-5-nitro-8-quinolinamine is a chemical compound that has shown promising results as an antiprotozoal, antiviral, and anticancer agent. The compound's broad-spectrum activity and relative ease of synthesis make it a potential candidate for the development of new therapeutic agents. However, further research is needed to fully understand the compound's mechanism of action and potential side effects on human cells.

Scientific Research Applications

N-(2-furylmethyl)-5-nitro-8-quinolinamine has been studied for its potential pharmacological properties. The compound has shown promising results as an antiprotozoal agent against Trypanosoma brucei, the causative agent of African sleeping sickness. It has also exhibited antiviral activity against human immunodeficiency virus (HIV) and herpes simplex virus (HSV). Furamidine has also been studied for its anticancer activity against various cancer cell lines, including breast, colon, and lung cancer.

properties

IUPAC Name

N-(furan-2-ylmethyl)-5-nitroquinolin-8-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H11N3O3/c18-17(19)13-6-5-12(14-11(13)4-1-7-15-14)16-9-10-3-2-8-20-10/h1-8,16H,9H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OLCOTRDXGCOWGP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=C(C=CC(=C2N=C1)NCC3=CC=CO3)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H11N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

269.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(furan-2-ylmethyl)-5-nitroquinolin-8-amine

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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